Cas no 2138054-30-3 (2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro3.4octane)

2-(2-Nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane is a specialized spirocyclic compound featuring a diazaspirooctane core functionalized with a 2-nitrobenzenesulfonyl group. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in the construction of complex heterocycles and as a protected intermediate in peptide and medicinal chemistry. The nitrobenzenesulfonyl (Nosyl) group enhances its utility as a versatile protecting group, offering selective deprotection under mild conditions. Its rigid spirocyclic framework contributes to stereochemical control in synthetic applications. The compound’s stability and compatibility with diverse reaction conditions make it a practical choice for researchers developing novel pharmacophores or exploring advanced synthetic methodologies.
2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro3.4octane structure
2138054-30-3 structure
Product Name:2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro3.4octane
CAS No:2138054-30-3
MF:C12H15N3O4S
MW:297.330201387405
CID:6518330
PubChem ID:165501193
Update Time:2025-10-05

2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro3.4octane Chemical and Physical Properties

Names and Identifiers

    • 2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro3.4octane
    • EN300-1169740
    • 2138054-30-3
    • 2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane
    • Inchi: 1S/C12H15N3O4S/c16-15(17)10-3-1-2-4-11(10)20(18,19)14-8-12(9-14)5-6-13-7-12/h1-4,13H,5-9H2
    • InChI Key: QASLFXPSHDBPEA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(N1CC2(CNCC2)C1)(=O)=O

Computed Properties

  • Exact Mass: 297.07832714g/mol
  • Monoisotopic Mass: 297.07832714g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 104Ų

2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro3.4octane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1169740-1.0g
2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane
2138054-30-3
1g
$0.0 2023-06-08
Enamine
EN300-1169740-50mg
2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane
2138054-30-3
50mg
$707.0 2023-10-03
Enamine
EN300-1169740-100mg
2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane
2138054-30-3
100mg
$741.0 2023-10-03
Enamine
EN300-1169740-250mg
2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane
2138054-30-3
250mg
$774.0 2023-10-03
Enamine
EN300-1169740-500mg
2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane
2138054-30-3
500mg
$809.0 2023-10-03
Enamine
EN300-1169740-1000mg
2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane
2138054-30-3
1000mg
$842.0 2023-10-03
Enamine
EN300-1169740-2500mg
2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane
2138054-30-3
2500mg
$1650.0 2023-10-03
Enamine
EN300-1169740-5000mg
2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane
2138054-30-3
5000mg
$2443.0 2023-10-03
Enamine
EN300-1169740-10000mg
2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane
2138054-30-3
10000mg
$3622.0 2023-10-03

Additional information on 2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro3.4octane

Introduction to 2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane (CAS No. 2138054-30-3)

2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane (CAS No. 2138054-30-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, and potential biological activities of 2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane.

Chemical Structure and Properties

The molecular structure of 2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane is composed of a spirocyclic core with a nitrobenzenesulfonyl substituent. The spirocyclic framework is a key feature that contributes to the compound's stability and reactivity. The presence of the nitro group imparts electron-withdrawing properties, which can influence the compound's interactions with biological targets. Additionally, the diazaspiro ring system provides a rigid structure that can enhance the compound's binding affinity to specific receptors.

Synthesis and Preparation

The synthesis of 2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of a suitable spirocyclic precursor with 2-nitrobenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then further modified to obtain the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for the preparation of this compound.

Biological Activities and Potential Applications

2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane has been studied for its potential biological activities, particularly in the context of pharmacological research. Preliminary studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, it has been reported to inhibit the activity of certain kinases involved in inflammatory pathways, making it a potential candidate for the treatment of inflammatory diseases.

In cancer research, 2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane has demonstrated cytotoxic effects against various cancer cell lines. Its ability to induce apoptosis and inhibit cell proliferation suggests that it could be developed into an effective anticancer agent. Further investigations are ongoing to elucidate the mechanisms underlying these biological activities and to optimize its therapeutic potential.

Clinical Trials and Future Directions

The promising preclinical results for 2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane have paved the way for its evaluation in clinical trials. Early-phase clinical trials are currently underway to assess its safety and efficacy in human subjects. These trials aim to provide critical data on dosing regimens, pharmacokinetics, and potential side effects.

Beyond its immediate applications in medicine, 2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane also holds potential as a lead compound for further chemical modifications and derivatization. Researchers are exploring ways to enhance its potency and selectivity by introducing functional groups or altering its structural features.

Conclusion

In conclusion, 2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane (CAS No. 2138054-30-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to fully characterize its properties and optimize its potential for clinical use.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD